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Compound of Interest

Compound Name: 5-(4-Chlorophenyl)isoxazole

Cat. No.: B1635400

An In-Depth Technical Guide to 5-(4-Chlorophenyl)isoxazole

Introduction

5-(4-Chlorophenyl)isoxazole is a versatile heterocyclic compound that has garnered
significant interest within the scientific community, particularly in the realms of pharmaceutical
and agrochemical research. Its structure, featuring an isoxazole ring linked to a chlorophenyl
group, provides a unique scaffold for the synthesis of a wide array of bioactive molecules.[1]
The presence of the chlorine atom on the phenyl ring and the nitrogen and oxygen atoms
within the isoxazole ring imparts specific electronic properties that influence its chemical
reactivity and biological activity.[1] This guide provides a comprehensive overview of 5-(4-
Chlorophenyl)isoxazole, detailing its chemical identifiers, physicochemical properties,
synthesis methodologies, spectral characteristics, and applications, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and Molecular Structure

Unambiguous identification of a chemical entity is paramount for scientific discourse and
regulatory compliance. 5-(4-Chlorophenyl)isoxazole is cataloged across multiple databases,
ensuring its comprehensive tracking.[1]

Core ldentifiers
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A summary of the key identifiers for 5-(4-Chlorophenyl)isoxazole is presented in the table

below.
Identifier Value
CAS Number 7064-32-6[1][2]
IUPAC Name 5-(4-chlorophenyl)-1,2-oxazole[1][3]
Synonyms 5-(p-chlorophenyl)isoxazole, Isoxazole, 5-(4-

chlorophenyl)-[1][2][4]

Molecular Formula

CsHsCINO[1][2]

Molecular Weight

179.60 g/mol [1][2]

Canonical SMILES

C1=CC(=CC=C1C2=CC=NO2)CI[1][2][3]

InChl=1S/C9H6CINO/c10-8-3-1-7(2-4-8)9-5-6-

InChl
11-12-9/h1-6H[1][3]
InChiKey DLWSAUPFARYKDH-UHFFFAOY SA-N[1][3]
MDL Number MFCD02183533[1][5]
PubChem CID 2735794[3]
European Community (EC) Number 809-700-8[1]

Structural Representation

The molecular architecture of 5-(4-Chlorophenyl)isoxazole consists of a five-membered
isoxazole ring, which is an aromatic heterocycle containing an oxygen and a nitrogen atom in
adjacent positions.[6] This ring is substituted at the 5-position with a 4-chlorophenyl group.[1]

Caption: Chemical structure of 5-(4-Chlorophenyl)isoxazole.

Physicochemical and Pharmacokinetic Properties

The physical and chemical characteristics of 5-(4-Chlorophenyl)isoxazole are crucial for its
handling, formulation, and biological activity.
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Property Value Source
Appearance White crystalline solid
Melting Point 84-90 °C
N ) 504.4 °C at 760 mmHg
Boiling Point ) [1]
(predicted)
LogP 2.995 (calculated) [1112]
Topological Polar Surface Area
26.03 A2 [2]
(TPSA)
Hydrogen Bond Acceptors 2 [2]
Hydrogen Bond Donors 0 [2]
Rotatable Bonds 1 [2]

The calculated LogP value of approximately 2.995 suggests that 5-(4-Chlorophenyl)isoxazole
has moderate lipophilicity.[1][2] This property indicates limited solubility in water but good
solubility in organic solvents like ethanol, dichloromethane, and chloroform.[1]

Synthesis Methodologies

The isoxazole ring is a common motif in medicinal chemistry, and various synthetic routes have
been developed for its construction.[7]

Hydroxylamine-Based Cyclization

A prevalent and efficient method for synthesizing 5-(4-Chlorophenyl)isoxazole involves the
reaction of a chalcone precursor with hydroxylamine.[8] A particularly clean approach utilizes
the reaction of 3-(dimethylamino)-1-(4-chlorophenyl)prop-2-en-1-one with hydroxylamine
hydrochloride in an agueous medium.[1] This method is advantageous due to its mild reaction
conditions (50°C in water), high yields (85-87%), and the use of an environmentally benign
solvent.[1] The mechanism proceeds through a nucleophilic attack of hydroxylamine on the
carbonyl carbon, followed by intramolecular cyclization and the elimination of dimethylamine.[1]
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Caption: Workflow for the aqueous synthesis of 5-(4-Chlorophenyl)isoxazole.

Other Synthetic Approaches

o Condensation Reactions: A traditional method involves the condensation of 4-
chlorobenzaldehyde with hydroxylamine, followed by cyclization to form the isoxazole ring.[1]

e One-Pot Syntheses: Modern synthetic chemistry often favors one-pot reactions for their
efficiency. Protocols involving the oxidation of aldoximes to generate nitrile oxide
intermediates, which then undergo a [3+2] cycloaddition with alkynes, have been developed.

[1]

Spectroscopic Characterization

The structural elucidation of 5-(4-Chlorophenyl)isoxazole is confirmed through various
spectroscopic technigues, primarily Nuclear Magnetic Resonance (NMR).
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'H NMR: The proton NMR spectrum provides characteristic signals for the protons on the
isoxazole and chlorophenyl rings. A study reported the following key shifts in CDCls: a
doublet at d 6.52 ppm (J = 2.0 Hz) for the C4-H of the isoxazole ring, doublets at & 7.45 ppm
(J=8.4Hz)and 6 7.73 ppm (J = 8.4 Hz) for the aromatic protons of the chlorophenyl group,
and a doublet at 4 8.30 ppm (J = 2.0 Hz) for the C3-H of the isoxazole ring.[8]

13C NMR: The carbon NMR spectrum confirms the carbon framework of the molecule.
Reported chemical shifts in CDCIs include signals at 6 98.9, 125.6, 127.0, 129.2, 136.1,
150.8, and 168.1 ppm.[1][8]

Applications in Research and Development

The isoxazole moiety is a privileged scaffold in medicinal chemistry, and its derivatives are

known to exhibit a wide range of biological activities, including anti-inflammatory, antibacterial,

and antitumor properties.[1][9][10]

Pharmaceutical Development

5-(4-Chlorophenyl)isoxazole serves as a crucial building block for the synthesis of more

complex pharmaceutical agents. Its derivatives have been investigated for a variety of

therapeutic applications:

Anticonvulsant Properties: Modifications to the isoxazole ring have led to the exploration of
derivatives with potential anticonvulsant activity.[1]

Anti-inflammatory and Analgesic Agents: The compound is a valuable intermediate in the
development of new anti-inflammatory and pain-relieving drugs.

Neurological Disorders: Research has utilized this compound in the synthesis of
pharmaceuticals targeting neurological disorders.

Anticancer Research: The isoxazole core is present in several anticancer agents, and
derivatives of 5-(4-Chlorophenyl)isoxazole are explored for their potential in cancer
treatment.[1][6]

Agrochemicals
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Beyond pharmaceuticals, derivatives of 5-(4-Chlorophenyl)isoxazole have shown potential in
the agricultural sector. Their inherent biological activity makes them candidates for the
development of novel pesticides and herbicides for crop protection.

Material Science

The unique chemical properties of this compound also lend themselves to applications in
material science, where it can be incorporated into the creation of advanced polymers and
coatings to enhance durability and performance.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 5-(4-Chlorophenyl)isoxazole is classified as toxic if swallowed (Acute Toxicity,
Oral, Category 3).[3]

e Hazard Statement: H301: Toxic if swallowed.[3]

o Precautionary Statements: P264, P270, P301+P310, P321, P330, P405, P501.[2] This
includes washing hands thoroughly after handling, not eating or drinking when using the
product, and seeking immediate medical attention if swallowed.[3]

It is imperative to handle this compound in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat. It should be
stored in a dry, sealed container, typically at 2-8°C.[2]

Conclusion

5-(4-Chlorophenyl)isoxazole is a compound of considerable scientific and commercial
interest. Its well-defined chemical properties, versatile synthesis routes, and the broad
biological activities of its derivatives make it a valuable tool for researchers in drug discovery,
agrochemical development, and material science. The comprehensive data presented in this
guide serves as a foundational resource for professionals seeking to understand and utilize this
important chemical intermediate. Continued research into the structure-activity relationships of
its derivatives is likely to uncover new and valuable applications in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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